6-Methoxyisochromen-1-one

• IUPAC Name: 6-methoxyisochromen-1-one
• InChI: InChI=1S/C10H8O3/c1-12-8-2-3-9-7(6-8)4-5-13-10(9)11/h2-6H,1H3
• InChI Key: RKQWEHQICVFZEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)OC=C2
• Molecular Formula: C10H8O3
• Molecular Weight: 176.17 g/mol

Description

6-Methoxyisochromen-1-one is a chemical compound with the molecular formula C10H10O3. It is also known by other names such as 6-Methoxy-3,4-dihydro-1H-2-benzopyran-1-one.

Molecular Structure Analysis

The molecular structure of 6-Methoxyisochromen-1-one consists of 10 carbon atoms, 10 hydrogen atoms, and 3 oxygen atoms. The average mass is 178.185 Da and the monoisotopic mass is 178.062988 Da.

Synthesis routes and methods I

Procedure details

A solution of 6-methoxy-isochroman-1-one (15.1 g), NBS (27 g) and benzoyl peroxide (500 mg) in tetrachloromethane (250 mL) was heated for 3 h under reflux, while irradiated with light. The mixture was filtered and the filtrate was concentrated. The residue was dissolved in triethylamine (100 mL) and stirred for 48 h at room temperature. The reaction mixture was distributed between water and ethyl acetate and was adjusted to pH 1 with concentrated hydrochloric acid. The organic phase was separated, dried over magnesium sulfate and concentrated. The residue was chromatographed on silica gel. In this way the product was obtained with molecular weight 176.17 (C10H8O3); MS (ESI): 177 (M+H+).

Synthesis routes and methods II

Procedure details

A solution of 6-methoxyisochroman-1-one (15.1 g), N-bromosuccinimide (NBS; 27 g) and benzoyl peroxide (500 mg) in tetrachloromethane (250 ml) was heated to reflux while irradiating with light for 3 hours. The mixture was filtered and the filtrate was concentrated. The residue was dissolved in triethylamine (100 ml) and stirred at room temperature for 48 hours. The reaction mixture was partitioned between water and ethyl acetate and adjusted to pH 1 with concentrated hydrochloric acid. The organic phase was removed, dried over magnesium sulfate and concentrated. The residue was chromatographed on silica gel. The product was thus obtained with the molecular weight of 176.17 (C10H8O3); MS (ESI): 177 (M+H+).